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Compound of Interest

Compound Name: ortho-Topolin riboside-d4

Cat. No.: B15558596

Introduction

ortho-Topolin riboside-d4 is a deuterated form of ortho-topolin riboside, a naturally occurring
aromatic cytokinin, a class of plant hormones that play a crucial role in cell division and
differentiation. Due to its isotopic labeling, ortho-topolin riboside-d4 serves as an invaluable
tool in mass spectrometry-based quantitative studies, acting as an internal standard for the
accurate determination of its non-labeled counterpart in various biological matrices. This
technical guide provides an in-depth overview of its properties, applications, and relevant
experimental protocols for researchers, scientists, and drug development professionals.

Physicochemical Properties

The fundamental properties of ortho-Topolin riboside-d4 and its unlabeled analog are
summarized below. These values are essential for the preparation of standards, experimental
design, and data analysis.
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Property ortho-Topolin riboside-d4 ortho-Topolin riboside
CAS Number 74511-48-1[1][2] 50868-58-1[3]

Molecular Formula C17H15D4aNsOs C17H19N50s[3][4]
Molecular Weight 377.39[1][2] 373.36[3][4]

Burit >95% (Typically confirmed by >95% (Typically confirmed by
urity

HPLC) HPLC)[3]
Appearance White to off-white solid White to off-white solid
Storage -20°C[5][6] -20°C[5][6]
N Soluble in DMSO and Soluble in DMSO and
Solubility
Methanol Methanol

Note: Specific purity and isotopic enrichment should be confirmed with the Certificate of
Analysis provided by the supplier.

Applications in Research and Drug Development

The primary application of ortho-topolin riboside-d4 is as an internal standard in liquid
chromatography-mass spectrometry (LC-MS) for the quantification of ortho-topolin riboside.
The unlabeled compound, ortho-topolin riboside, has demonstrated significant biological
activity, particularly in cancer research.

Anticancer Research

Recent studies have highlighted the potential of ortho-topolin riboside as an anticancer agent.
Research has shown its efficacy in non-small cell lung cancer (NSCLC) and radio-resistant
breast cancer models.

¢ Non-Small Cell Lung Cancer (NSCLC): ortho-Topolin riboside has been shown to induce
cytotoxicity in NSCLC cell lines. Mechanistic studies indicate that its antiproliferative and
apoptotic effects are mediated through the downregulation of p-ERK and p-AKT levels and
the upregulation of cleaved Caspase-3.[7] Furthermore, it has been observed to reduce
amino acid and pyrimidine synthesis in NSCLC cells and xenograft tumors.[7]
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» Radio-resistant Breast Cancer: In combination with protocatechualdehyde, ortho-topolin
riboside has demonstrated synergistic effects in reducing the viability of radio-resistant
breast cancer cells.[8] The combination impacts key metabolic and signaling pathways,
including B-alanine metabolism and the HIF-1, FoxO, and MAPK signaling pathways.[8]

Plant Science

As a cytokinin, ortho-topolin riboside is utilized in plant biology to study its role in growth,
development, and response to environmental stress. It has been investigated for its
involvement in the response to nitrogen depletion, which can enhance biomass and biofuel
productivity.

Experimental Protocols

Quantification of ortho-Topolin Riboside using LC-
MS/MS with ortho-Topolin Riboside-d4 as an Internal
Standard

This protocol outlines a general procedure for the quantification of ortho-topolin riboside in a
biological matrix (e.g., plasma, cell lysate).

1. Materials:

 ortho-Topolin riboside (analyte standard)

¢ ortho-Topolin riboside-d4 (internal standard)
o Acetonitrile (ACN), HPLC grade

e Formic acid, LC-MS grade

o Ultrapure water

» Biological matrix (e.g., plasma, cell lysate)

e Microcentrifuge tubes

o HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer
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. Standard Preparation:

Prepare stock solutions of ortho-topolin riboside and ortho-topolin riboside-d4 (e.g., 1
mg/mL) in DMSO or methanol.

Prepare a series of working standard solutions of ortho-topolin riboside by serial dilution of
the stock solution with a suitable solvent (e.g., 50% ACN in water).

Prepare a working solution of the internal standard, ortho-topolin riboside-d4, at a fixed
concentration (e.g., 100 ng/mL) in the same solvent.

. Sample Preparation (Protein Precipitation):

To 50 pL of the biological sample, add 150 pL of ACN containing the internal standard
(ortho-topolin riboside-d4).

Vortex for 1 minute to precipitate proteins.
Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.
Transfer the supernatant to an HPLC vial for analysis.
. LC-MS/MS Analysis:
LC Conditions (Example):
o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)

Mobile Phase A: 0.1% Formic acid in water

[e]

Mobile Phase B: 0.1% Formic acid in ACN

o

[¢]

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.3 mL/min

[¢]

o Injection Volume: 5 pL

MS/MS Conditions (Example):
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o lonization Mode: Positive Electrospray lonization (ESI+)
o Multiple Reaction Monitoring (MRM) transitions:
» ortho-Topolin riboside: m/z 374.1 -> 242.1
» ortho-Topolin riboside-d4: m/z 378.1 -> 246.1
o Optimize collision energy and other MS parameters for maximum signal intensity.
5. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the analyte standards.

o Determine the concentration of ortho-topolin riboside in the unknown samples by
interpolating their peak area ratios from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ortho-Topolin Riboside-d4: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558596#ortho-topolin-riboside-d4-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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